![molecular formula C15H15N3O3S B2800371 N-(4,5-dihydrothiazol-2-yl)-2-(5-(3-methoxyphenyl)isoxazol-3-yl)acetamide CAS No. 953139-20-3](/img/structure/B2800371.png)
N-(4,5-dihydrothiazol-2-yl)-2-(5-(3-methoxyphenyl)isoxazol-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4,5-dihydrothiazol-2-yl)-2-(5-(3-methoxyphenyl)isoxazol-3-yl)acetamide, also known as DTA-1, is a small molecule that has been extensively studied for its potential therapeutic applications in various diseases. DTA-1 has been found to modulate the immune system and has shown promising results in preclinical studies.
Scientific Research Applications
Anticancer and Antiviral Activities
Research has demonstrated that thiazolidinone derivatives, including compounds structurally related to N-(4,5-dihydrothiazol-2-yl)-2-(5-(3-methoxyphenyl)isoxazol-3-yl)acetamide, show selective inhibition of leukemia cell lines and potent activity against viruses like the Tacaribe TRVL 11 573 strain (Havrylyuk, Zimenkovsky, Vasylenko, & Lesyk, 2013). These findings suggest potential applications in developing novel anticancer and antiviral therapies.
Antimicrobial Activities
Thiazole derivatives have also been synthesized and tested for their antimicrobial efficacy against a range of bacterial and fungal species. These compounds have shown significant anti-bacterial and anti-fungal activities, indicating their potential as antimicrobial agents (Saravanan, Alagarsamy, Pavitra, Kumar, Savithri, Naresh, & Avinash, 2010).
Selective β3-adrenergic Receptor Agonists
Studies on N-phenyl-(2-aminothiazol-4-yl)acetamides with phenoxypropanolamine moiety have shown potent agonistic activity against the β3-adrenergic receptor, highlighting their potential in treating conditions like obesity and type 2 diabetes through the modulation of metabolic pathways (Maruyama, Onda, Suzuki, Hayakawa, Takahashi, Matsui, Takasu, Nagase, & Ohta, 2012).
Adenosine A3 Receptor Antagonists
Optimization of thiazole-acetamide derivatives has led to the identification of potent and selective adenosine A3 receptor antagonists, which may have implications in designing therapies for conditions mediated by this receptor, including inflammatory and cardiovascular diseases (Press, Keller, Tranter, Beer, Jones, Faessler, Heng, Lewis, Howe, Gedeck, Mazzoni, & Fozard, 2004).
properties
IUPAC Name |
N-(4,5-dihydro-1,3-thiazol-2-yl)-2-[5-(3-methoxyphenyl)-1,2-oxazol-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O3S/c1-20-12-4-2-3-10(7-12)13-8-11(18-21-13)9-14(19)17-15-16-5-6-22-15/h2-4,7-8H,5-6,9H2,1H3,(H,16,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQSOZURRMAVLBF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2=CC(=NO2)CC(=O)NC3=NCCS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4,5-dihydrothiazol-2-yl)-2-(5-(3-methoxyphenyl)isoxazol-3-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.